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Compound of Interest

Compound Name: n-Octyl Phenyl Ether

CAS No.: 1818-07-1

Cat. No.: B156581

Get Quote

This guide provides a comprehensive analysis of n-octyloxybenzene through the primary

spectroscopic techniques used for structural elucidation in organic chemistry: Nuclear Magnetic

Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Designed for

researchers and professionals in the chemical and pharmaceutical sciences, this document

synthesizes spectral data with field-proven insights into experimental causality and

methodology.

Introduction to n-Octyloxybenzene
n-Octyloxybenzene, also known as octyl phenyl ether, is an organic compound with the

chemical formula C₁₄H₂₂O. It consists of an octyl group linked to a benzene ring via an ether

bond. This structure imparts both hydrophobic (the alkyl chain and phenyl ring) and polar (the

ether linkage) characteristics, making it relevant in various applications, including as a solvent,

a synthetic intermediate, and in materials science.[1] Accurate structural confirmation is

paramount for its application, and this is robustly achieved by integrating data from multiple

spectroscopic methods.

Chemical Structure:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b156581#bc-rfq
https://cymitquimica.com/cas/1818-07-1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156581?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula: C₁₄H₂₂O

Molecular Weight: 206.33 g/mol [2]

CAS Number: 1818-07-1[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for determining the carbon-hydrogen framework of

an organic molecule. By analyzing the chemical shifts, integrations, and coupling patterns, a

complete structural map can be assembled.

¹H NMR Spectroscopy Analysis
The ¹H NMR spectrum of n-octyloxybenzene provides a clear signature of its constituent

protons. The protons on the carbon adjacent to the ether oxygen are characteristically shifted

downfield (to a higher ppm value) due to the oxygen's electron-withdrawing (deshielding) effect.

[3]

Interpretation:

Aromatic Protons (δ 6.8-7.3 ppm): The protons on the benzene ring appear in this region.

The signals are complex due to the ortho, meta, and para protons having slightly different

chemical environments. The two protons ortho to the oxygen (H-2') are the most deshielded,

while the para proton (H-4') and meta protons (H-3') appear at slightly lower shifts.

Methylene Protons adjacent to Oxygen (H-1, δ ~3.9 ppm): This signal appears as a triplet,

deshielded by the adjacent oxygen atom. The triplet pattern arises from spin-spin coupling

with the two neighboring protons on the second carbon (H-2) of the octyl chain.[4]

Alkyl Chain Protons (δ 0.8-1.8 ppm): The remaining protons of the octyl chain appear in the

upfield region. This includes a complex multiplet for the six methylene groups (H-2 to H-7)

and a distinct triplet for the terminal methyl group (H-8).

Terminal Methyl Protons (H-8, δ ~0.9 ppm): The signal for the terminal methyl group appears

as a triplet, caused by coupling to the adjacent methylene protons (H-7).[4]

Table 1: ¹H NMR Data for n-Octyloxybenzene (400 MHz, CDCl₃)
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Signal Label
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment

Ar-H 7.25 - 7.30 m 2H ortho-H (H-2')

Ar-H 6.90 - 6.95 m 1H para-H (H-4')

Ar-H 6.86 - 6.90 m 2H meta-H (H-3')

H-1 ~3.92 t 2H
-O-CH₂-

(CH₂)₆CH₃

H-2 ~1.76 p 2H
-OCH₂-CH₂-

(CH₂)₅CH₃

H-3 to H-7 1.28 - 1.48 m 10H -(CH₂)₅-

H-8 ~0.89 t 3H -(CH₂)₇-CH₃

Data sourced and interpreted from ChemicalBook.[4]

¹³C NMR Spectroscopy Analysis
The ¹³C NMR spectrum provides information on the number of unique carbon environments in

the molecule. Carbons attached to the electronegative oxygen atom are shifted downfield.[3]

Interpretation:

Aromatic Carbons (δ 114-159 ppm): The six carbons of the benzene ring give rise to four

distinct signals due to symmetry. The carbon directly attached to the oxygen (C-1') is the

most deshielded, appearing around 159 ppm. The ortho (C-2'), meta (C-3'), and para (C-4')

carbons have distinct chemical shifts.

Methylene Carbon adjacent to Oxygen (C-1, δ ~68 ppm): This carbon is significantly

deshielded by the attached oxygen, appearing in the typical range for ether carbons (50-80

ppm).[3]

Alkyl Chain Carbons (δ 14-32 ppm): The remaining seven carbons of the octyl chain appear

in the upfield aliphatic region.
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Terminal Methyl Carbon (C-8, δ ~14 ppm): This is the most upfield signal, characteristic of a

terminal methyl group in a long alkyl chain.

Table 2: ¹³C NMR Data for n-Octyloxybenzene

Carbon Atom Chemical Shift (δ, ppm)

C-1' (Ar-C-O) ~159.3

C-3' (Ar-C, meta) ~129.5

C-4' (Ar-C, para) ~120.6

C-2' (Ar-C, ortho) ~114.6

C-1 (-O-CH₂) ~67.9

C-3 ~31.8

C-2 ~29.4

C-4, C-5, C-6 ~29.3

C-7 ~26.1

C-8 (-CH₃) ~22.7

C-9 ~14.1

Data interpreted from typical values for alkyl aryl ethers and available spectral data.[5][6]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation, which excites molecular vibrations.

Interpretation: The IR spectrum of n-octyloxybenzene is characterized by several key

absorptions:

C-O Stretching (1250 cm⁻¹ and 1050 cm⁻¹): The most diagnostic feature for a phenyl alkyl

ether is the presence of two strong C-O stretching bands. The band around 1250 cm⁻¹
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corresponds to the asymmetric C-O-C stretch (aryl-O bond), while the one near 1050 cm⁻¹ is

from the symmetric stretch (alkyl-O bond).[3][7]

sp² C-H Stretching (~3030-3080 cm⁻¹): These absorptions, appearing just above 3000 cm⁻¹,

are characteristic of the C-H bonds on the aromatic ring.

sp³ C-H Stretching (~2850-2960 cm⁻¹): Strong, sharp peaks just below 3000 cm⁻¹ are due to

the C-H bonds of the octyl alkyl chain.

C=C Stretching (Aromatic) (~1500-1600 cm⁻¹): These bands are due to the carbon-carbon

double bond vibrations within the benzene ring.

Table 3: Key IR Absorption Bands for n-Octyloxybenzene

Wavenumber
(cm⁻¹)

Intensity Vibration Type Functional Group

~3050 Medium C-H Stretch Aromatic (sp²)

2850-2960 Strong C-H Stretch Alkyl (sp³)

~1600, ~1500 Medium C=C Stretch Aromatic Ring

~1250 Strong
Asymmetric C-O-C

Stretch
Aryl-O-Alkyl Ether

~1050 Strong
Symmetric C-O-C

Stretch
Aryl-O-Alkyl Ether

Data based on characteristic values for phenyl alkyl ethers.[3][7]

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. In electron ionization (EI) MS, a molecule is ionized, forming a molecular ion

(M⁺˙), which can then break apart into smaller, charged fragments.

Interpretation: The mass spectrum of n-octyloxybenzene shows a molecular ion peak and a

characteristic fragmentation pattern.
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Molecular Ion (M⁺˙) at m/z = 206: This peak confirms the molecular weight of the compound.

[2]

Base Peak at m/z = 94: This is the most abundant fragment and is highly characteristic of

phenyl alkyl ethers. It is formed by a rearrangement involving the cleavage of the C-C bond

beta to the aromatic ring, accompanied by a hydrogen transfer to the oxygen atom, resulting

in a stable phenol radical cation.

Fragment at m/z = 77: This corresponds to the phenyl cation (C₆H₅⁺), formed by cleavage of

the C-O bond.

Alkyl Fragments (e.g., m/z = 43, 57, 71): A series of peaks corresponding to fragmentation of

the octyl chain are also observed.

Table 4: Key Fragments in the Mass Spectrum of n-Octyloxybenzene

m/z Proposed Fragment Ion Significance

206 [C₁₄H₂₂O]⁺˙ Molecular Ion

94 [C₆H₅OH]⁺˙
Base Peak, Phenol radical

cation

77 [C₆H₅]⁺ Phenyl cation

43, 57, 71 [C₃H₇]⁺, [C₄H₉]⁺, [C₅H₁₁]⁺ Alkyl chain fragments

Data sourced from NIST Mass Spectrometry Data Center.[2]

Experimental Protocols & Workflow
Scientific integrity demands robust and reproducible experimental methods. The following

sections detail standardized protocols for acquiring the spectroscopic data discussed.

Diagram of General Spectroscopic Workflow
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General Spectroscopic Analysis Workflow

Sample Preparation

Data Acquisition

Data Processing & Analysis

n-Octyloxybenzene Sample

Dissolve in CDCl₃
Add TMS

Transfer to NMR tube

Place drop on
ATR crystal

Dilute in volatile solvent
(e.g., Hexane)

Acquire ¹H & ¹³C Spectra
on NMR Spectrometer

Acquire Spectrum
on FTIR Spectrometer

Inject into GC-MS or
Direct Infusion ESI-MS

Fourier Transform
Phase Correction

Baseline Correction
Peak Integration

Background Subtraction
Peak Picking

Identify Molecular Ion
Analyze Fragmentation

Integrated Structural
Elucidation

Click to download full resolution via product page

Caption: Workflow from sample preparation to final analysis.

Protocol 1: NMR Spectroscopy
Sample Preparation: Accurately weigh approximately 10-20 mg of n-octyloxybenzene.

Solvation: Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃) in a clean vial.

CDCl₃ is a standard solvent that provides a lock signal for the spectrometer and has minimal

interference in the ¹H spectrum (residual peak at 7.26 ppm).
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Standard: Add a small drop of tetramethylsilane (TMS) as an internal standard (δ = 0.00

ppm).

Transfer: Filter the solution through a small cotton or glass wool plug into a 5 mm NMR tube.

Acquisition: Place the tube in the NMR spectrometer. Acquire the ¹H spectrum, followed by

the ¹³C spectrum. Standard parameters for a 400 MHz spectrometer are typically sufficient.

Processing: Process the resulting Free Induction Decay (FID) using appropriate software

(e.g., MestReNova, TopSpin). This involves Fourier transformation, phase correction,

baseline correction, and referencing the TMS peak to 0.00 ppm.

Protocol 2: Attenuated Total Reflectance (ATR) IR
Spectroscopy

Background Scan: Ensure the ATR crystal (typically diamond or germanium) is clean. Run a

background scan to capture the spectrum of the ambient environment, which will be

automatically subtracted from the sample spectrum.

Sample Application: Place a single drop of neat n-octyloxybenzene liquid directly onto the

center of the ATR crystal.

Acquisition: Lower the instrument's pressure arm to ensure good contact between the

sample and the crystal. Initiate the sample scan. Typically, 16 to 32 scans are co-added to

improve the signal-to-noise ratio.

Cleaning: After analysis, thoroughly clean the ATR crystal with a suitable solvent (e.g.,

isopropanol or acetone) and a soft, non-abrasive wipe.

Protocol 3: Electron Ionization Mass Spectrometry (EI-
MS)

Sample Preparation: Prepare a dilute solution of n-octyloxybenzene (~1 mg/mL) in a volatile,

high-purity solvent such as hexane or ethyl acetate.

Instrument Setup: Use a Gas Chromatography-Mass Spectrometry (GC-MS) system. The

GC separates the sample from any minor impurities before it enters the mass spectrometer.
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A standard EI energy of 70 eV is used.

Injection: Inject a small volume (e.g., 1 µL) of the prepared solution into the GC inlet.

Data Acquisition: The compound will travel through the GC column and enter the MS ion

source, where it is ionized and fragmented. The mass analyzer separates the ions based on

their mass-to-charge ratio (m/z), and the detector records their abundance.

Analysis: Analyze the resulting mass spectrum, identifying the molecular ion peak and

interpreting the major fragment ions to confirm the structure.

Integrated Spectroscopic Analysis
By combining the data from all three techniques, the structure of n-octyloxybenzene is

unequivocally confirmed.

MS establishes the molecular weight as 206 g/mol .

IR confirms the presence of an alkyl chain (sp³ C-H), an aromatic ring (sp² C-H, C=C), and,

most importantly, the aryl-alkyl ether functional group (strong C-O stretches).

NMR provides the complete structural map. ¹H NMR shows the correct number of aromatic

and aliphatic protons and their connectivity through spin-spin coupling. ¹³C NMR confirms the

number of unique carbon environments, including the characteristic downfield shifts for the

carbons bonded to oxygen.

The congruence of these datasets provides a self-validating system, leaving no ambiguity as to

the identity and structure of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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